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Compound of Interest

Compound Name: 2-Amino-6-ethoxybenzothiazole

Cat. No.: B160241

Essential Safety and Handling Guide for 2-
Amino-6-ethoxybenzothiazole

This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-ethoxybenzothiazole, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
minimizing risk.

Chemical Information:

Name: 2-Amino-6-ethoxybenzothiazole

o CAS Number: 94-45-1

e Molecular Formula: CoH10N20S

o Appearance: Off-white to light tan powder.[1]

o Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious
eye irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling
2-Amino-6-ethoxybenzothiazole in various laboratory scenarios.

) _ _ Respiratory Skin and Body
Scenario Eye Protection Hand Protection ) ]
Protection Protection

NIOSH-approved

Safety glasses o
o o ) Nitrile gloves (or N95 dust mask
Weighing and with side shields )
) ) ) other chemically or half-mask Laboratory coat
Handling Solid or chemical _ _ _
resistant gloves) respirator with a
splash goggles ] ]
particulate filter

Nitrile gloves (or
) ) ] Laboratory coat,
) Chemical splash  other chemically Work in a )
Preparing ) N ] consider a
) goggles or face resistant gloves).  certified chemical )
Solutions ) ) chemical-
shield Consider double-  fume hood .
] resistant apron
gloving.

Work in a well-

o ventilated area.
) ] Nitrile gloves (or ]
Handling Chemical splash ] Use a chemical
] other chemically ) Laboratory coat
Solutions goggles ] fume hood if
resistant gloves) ) )
there is a risk of

aerosolization.

Operational Plan for Safe Handling

[

. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is clearly labeled with the chemical name, CAS number, and hazard

warnings.

Store the container in a cool, dry, well-ventilated area away from incompatible materials such

as strong oxidizing agents.

N

. Weighing and Aliquoting (Solid Form):
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Perform all manipulations of the solid compound within a chemical fume hood or a
designated containment area to minimize inhalation of dust.

Wear the appropriate PPE as outlined in the table above.
Use a dedicated set of spatulas and weighing boats. Clean them thoroughly after use.
Close the container tightly after use.
. Solution Preparation:
Always prepare solutions inside a certified chemical fume hood.
Wear chemical splash goggles, a lab coat, and nitrile gloves.
Add the solid 2-Amino-6-ethoxybenzothiazole to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately labeled with the chemical name, concentration, solvent,
and hazard information.

. Handling of Solutions:

Handle solutions in a well-ventilated area. If there is any risk of aerosol generation, work
within a chemical fume hood.

Use appropriate glassware and equipment.
Avoid direct contact with the solution. Use a pipette or other transfer device.
. Spill Cleanup:

In case of a small spill of the solid, gently sweep it up with a brush and dustpan, avoiding the
creation of dust clouds. Place the material in a sealed container for disposal.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).
Place the contaminated absorbent in a sealed container for disposal.
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o For large spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.

» After cleanup, decontaminate the area with an appropriate solvent and then wash with soap
and water.

Disposal Plan

All waste containing 2-Amino-6-ethoxybenzothiazole must be treated as hazardous waste.
Do not dispose of it in the regular trash or down the drain.

1. Solid Waste:

o Collect excess solid 2-Amino-6-ethoxybenzothiazole and any contaminated materials (e.g.,
weighing paper, gloves, paper towels) in a clearly labeled, sealed, and puncture-resistant
container.

e The label should include "Hazardous Waste," the chemical name, and the associated
hazards.

2. Liquid Waste:

o Collect all solutions containing 2-Amino-6-ethoxybenzothiazole in a dedicated, leak-proof,
and clearly labeled waste container.

e The container should be compatible with the solvent used.

e The label should include "Hazardous Waste," the chemical name, the solvent, the
approximate concentration, and the associated hazards.

3. Empty Containers:

» Empty containers that held 2-Amino-6-ethoxybenzothiazole should be triple-rinsed with a
suitable solvent.

» Collect the first rinse as hazardous waste. Subsequent rinses may be disposed of according
to your institution's guidelines.
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Deface the label on the empty container before disposal in the appropriate recycling or trash

receptacle.

4. Waste Pickup:

Store hazardous waste in a designated, secure area away from general laboratory traffic.

Arrange for waste pickup through your institution's EHS department.
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Workflow for Handling 2-Amino-6-ethoxybenzothiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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